Mass Shift Advantage: +9 Da Differential for Enhanced Spectral Resolution in GC-MS
Ethyl 2-methylbutanoate-d9 provides a +9 Da mass shift relative to the unlabeled analyte, significantly exceeding the +3 Da minimum threshold required to avoid interference from natural isotopic abundance peaks [1]. This large mass differential ensures clean separation of the internal standard signal from the analyte's isotopic envelope, reducing noise and improving lower limit of quantitation (LLOQ) [2].
| Evidence Dimension | Mass shift (ΔDa) from unlabeled analyte |
|---|---|
| Target Compound Data | +9 Da |
| Comparator Or Baseline | Ethyl 2-methylbutanoate-d3: +3 Da; Ethyl 2-methylbutanoate-d5: +5 Da; Unlabeled: 0 Da |
| Quantified Difference | d9 provides a mass shift 3x greater than the minimum required (+3 Da), compared to d3 which exactly meets the threshold, and d5 which provides a 2x margin. |
| Conditions | Theoretical calculation based on molecular weight: Unlabeled (C7H14O2) = 130.18 Da; d9 (C7H5D9O2) = 139.24 Da; d3 (C7H11D3O2) = 133.20 Da; d5 (C7H9D5O2) = 135.22 Da. |
Why This Matters
The substantial +9 Da mass shift minimizes spectral overlap and ensures accurate quantification in complex matrices, reducing the risk of false positives or imprecise measurements.
- [1] Pharma Research Blog. Isotopically Labeled Internal Standard Selection Criteria and Practical Application Cases. View Source
- [2] National Institute of Standards and Technology (NIST). Ethyl 2-methylbutanoate-d-9. NIST Chemistry WebBook, SRD 69. View Source
